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Compound of Interest

Compound Name: GAT211

Cat. No.: B1674636

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed information on the solubility of GAT211, a
cannabinoid 1 receptor (CB1R) positive allosteric modulator (PAM), in various organic solvents
and provides standardized protocols for its dissolution and storage.

Introduction

GAT211 is a potent, racemic positive allosteric modulator of the cannabinoid 1 receptor (CB1R)
with demonstrated efficacy in preclinical models of neuropathic and inflammatory pain.[1][2] As
an ago-PAM, it exhibits both direct agonist activity and enhances the signaling of orthosteric
CB1R agonists.[3][4] Accurate and consistent preparation of GAT211 solutions is critical for
reliable experimental outcomes. This note details the solubility of GAT211 in common
laboratory solvents and provides step-by-step protocols for preparing stock solutions for both in
vitro and in vivo applications.

Physicochemical Properties
e Molecular Formula: C22H1sN202

e Molecular Weight: 342.4 g/mol [5]

o Appearance: Crystalline solid[5]

o Storage: Store powder at -20°C for up to 4 years[5]
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Solubility Data

GAT211 is soluble in a range of organic solvents but is sparingly soluble in aqueous buffers.[5]
The solubility in common organic solvents is summarized in the table below. It is important to
note that solubility values can be vendor-specific and may vary slightly between batches.

Table 1: GAT211 Solubility in Organic Solvents

Molar Equivalent

Solvent Solubility (mg/mL) Source
(mM)

Dimethyl Sulfoxide

~100 mg/mL ~292.06 mM [61[7]
(DMSO)
Dimethyl Formamide

~25 mg/mL ~73.01 mM [5]
(DMF)
Ethanol ~5 mg/mL ~14.60 mM [5]

Note: For DMSO, achieving the maximum solubility of 200 mg/mL may require sonication.[7]

Experimental Protocols
Protocol for Preparing High-Concentration Stock
Solutions (e.g., 100 mg/mL in DMSO)

This protocol is suitable for preparing a high-concentration stock solution for subsequent
dilution in aqueous media for in vitro assays.

Materials:

GAT211 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO), 299.9%

Sterile, conical-bottom polypropylene or glass vial

Vortex mixer
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o Water bath sonicator

» Calibrated analytical balance and weighing paper

o Calibrated micropipettes

Procedure:

Preparation: Bring GAT211 powder and DMSO to room temperature before use.

e Weighing: Accurately weigh the desired amount of GAT211 powder. For example, to prepare
1 mL of a 100 mg/mL solution, weigh 100 mg of GAT211.

» Dissolution: a. Transfer the weighed GAT211 into the sterile vial. b. Add the calculated
volume of DMSO. For a 100 mg/mL solution, add 1 mL of DMSO. c. Tightly cap the vial and
vortex thoroughly for 1-2 minutes. d. Sonication: Place the vial in a water bath sonicator for
10-15 minutes to ensure complete dissolution, as recommended for achieving high
concentrations.[7] The solution should become clear.

o Storage: a. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes
to avoid repeated freeze-thaw cycles. b. Store the aliquots at -20°C for up to 1 month or at
-80°C for up to 6 months.[6][7]

Protocol for Preparing Solutions for In Vivo
Administration

For in vivo studies, GAT211 is often administered in a vehicle containing co-solvents to
maintain solubility and biocompatibility.

Example Vehicle 1: 10% DMSO in Corn Qil[6][7]

e Prepare a concentrated stock solution of GAT211 in DMSO (e.g., 25 mg/mL) as described in
Protocol 4.1.

 In a sterile tube, add the required volume of the DMSO stock solution.
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» Add the corresponding volume of corn oil to achieve the final desired concentration and a
10% DMSO volume. For instance, to prepare 1 mL of a 2.5 mg/mL solution, add 100 pL of
the 25 mg/mL DMSO stock to 900 uL of corn oil.[6]

» Vortex the mixture thoroughly until a clear, homogenous solution is formed.

Example Vehicle 2: Ethanol, Kolliphor, and Saline (1:1:6 ratio)[1]

Dissolve GAT211 directly in ethanol first.

Add an equal volume of Kolliphor (a non-ionic solubilizer and emulsifier) and mix.

Add six volumes of saline to the mixture and vortex until clear.

This formulation has been used for intraperitoneal (i.p.) injections.[1]

Important Considerations

o Solvent Purity: Always use high-purity, anhydrous solvents to prevent compound degradation
and precipitation.

o Aqueous Solubility: GAT211 is sparingly soluble in aqueous buffers.[5] To prepare an
aqueous solution for in vitro assays, first dissolve GAT211 in DMF or DMSO and then dilute
with the aqueous buffer of choice (e.g., PBS). A 1:3 solution of DMF:PBS (pH 7.2) yields a
solubility of approximately 0.25 mg/ml.[5] Aqueous solutions should be prepared fresh and
are not recommended for storage for more than one day.[5]

» Solvent Effects: Be aware that solvents like DMSO can have independent effects in
biological assays.[8] Always include a vehicle control group in experiments to account for
any solvent-induced effects. Ethanol can also have complex interactions with the
endocannabinoid system.[9]

o Safety: GAT211 should be handled as a hazardous material. Use appropriate personal
protective equipment (PPE), including gloves, lab coat, and eye protection. Review the full
Safety Data Sheet (SDS) before use.[5]

Visualization of GAT211 Mechanism of Action

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.invivochem.com/gat211.html
https://www.medchemexpress.com/gat211.html
https://www.benchchem.com/product/b1674636?utm_src=pdf-body
https://www.medchemexpress.com/gat211.html
https://www.benchchem.com/product/b1674636?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/24484.pdf
https://www.benchchem.com/product/b1674636?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/24484.pdf
https://cdn.caymanchem.com/cdn/insert/24484.pdf
https://pubmed.ncbi.nlm.nih.gov/17049618/
https://pmc.ncbi.nlm.nih.gov/articles/PMC298783/
https://www.benchchem.com/product/b1674636?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/24484.pdf
https://www.benchchem.com/product/b1674636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

GAT211 acts as a positive allosteric modulator (PAM) at the CB1 receptor, a G-protein coupled
receptor (GPCR). The diagram below illustrates the signaling pathway.
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Adenylyl Cyclase
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Caption: GAT211 enhances CB1 receptor signaling via allosteric modulation.

The diagram below illustrates a generalized workflow for preparing and using a GAT211 stock
solution for an in vitro experiment.
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Caption: Experimental workflow for preparing GAT211 for in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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